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Compound of Interest

Compound Name: Allyl anthranilate

CAS No.: 7493-63-2

Cat. No.: B045369

Get Quote

As a Senior Application Scientist, it is imperative to not only advance research but also to

ensure that all laboratory practices, including chemical disposal, are conducted with the utmost

attention to safety and environmental responsibility. This guide provides a detailed, step-by-

step protocol for the proper disposal of allyl anthranilate, grounded in established safety

standards and an understanding of its chemical properties.

Allyl anthranilate is an aromatic ester recognized for its distinct grape-like scent, finding use in

fragrances and flavorings.[1][2] However, its disposal requires careful consideration due to its

hazardous properties. It is classified as an irritant, capable of causing skin, eye, and respiratory

irritation.[1][3][4] Furthermore, it is combustible and presents certain chemical incompatibilities

that must be managed to prevent hazardous reactions.[3][5]

This document will provide you with the necessary information to handle and dispose of allyl
anthranilate in a manner that is both safe for laboratory personnel and compliant with

environmental regulations.
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Before handling allyl anthranilate, a thorough understanding of its hazards is essential for a

proper risk assessment.

Hazard Classification Description GHS Hazard Statements

Skin Irritation
Causes skin irritation upon

contact.
H315[3][4]

Eye Irritation Causes serious eye irritation. H319[3][4]

Respiratory Irritation
May cause respiratory irritation

if inhaled.
H335[3][4]

Combustibility
The chemical is probably

combustible.[3][5]
Not specified

Chemical Incompatibilities: Allyl anthranilate is incompatible with strong oxidizing agents,

acids, and bases.[5][6] Contact with these substances can lead to vigorous and potentially

dangerous reactions.[5]

Personal Protective Equipment (PPE) and Handling
Adherence to proper PPE protocols is the first line of defense against accidental exposure.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Eye Protection: Use safety glasses with side-shields or chemical goggles.[1]

Skin and Body Protection: A lab coat or impervious coveralls should be worn.[5] In cases of

potential splashing, additional protective clothing may be necessary.

Respiratory Protection: Handle allyl anthranilate in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhaling vapors.[1][6]

Always wash hands thoroughly after handling the chemical, even if gloves were worn.[1]

Allyl Anthranilate Waste Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b045369/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-allyl-anthranilate
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-anthranilate
https://www.cdhfinechemical.com/images/product/msds/19_1046988231_LINALYLANTHRANILATE-CASNO.7149-26-0-MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-anthranilate
https://www.cdhfinechemical.com/images/product/msds/19_1046988231_LINALYLANTHRANILATE-CASNO.7149-26-0-MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-anthranilate
https://www.cdhfinechemical.com/images/product/msds/19_1046988231_LINALYLANTHRANILATE-CASNO.7149-26-0-MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-anthranilate
https://cameochemicals.noaa.gov/chemical/19734
https://www.benchchem.com/product/b045369/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-allyl-anthranilate
https://cameochemicals.noaa.gov/chemical/19734
https://www.fishersci.com/store/msds?partNumber=AC215875000&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/19734
https://www.thegoodscentscompany.com/data/rw1002291.html
https://cameochemicals.noaa.gov/chemical/19734
https://www.benchchem.com/product/b045369/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-allyl-anthranilate
https://www.thegoodscentscompany.com/data/rw1002291.html
https://www.fishersci.com/store/msds?partNumber=AC215875000&countryCode=US&language=en
https://www.thegoodscentscompany.com/data/rw1002291.html
https://www.benchchem.com/product/b045369/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-allyl-anthranilate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045369?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram outlines the decision-making process and procedural steps for the

proper disposal of allyl anthranilate waste.

Waste Collection

Waste Accumulation

Final Disposal
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Caption: Workflow for the safe disposal of allyl anthranilate waste.

Detailed Disposal Protocol
This protocol provides a step-by-step guide for the safe disposal of allyl anthranilate.

Step 1: Waste Collection and Container Selection

Container Material: Collect waste allyl anthranilate in a chemically compatible container.

Glass bottles are a suitable option.[7] The container must have a secure, tight-fitting screw

cap to prevent leaks and evaporation.[8]

Container Integrity: Ensure the container is in good condition, with no cracks or signs of

deterioration.[8] Do not use food containers for hazardous waste storage.[8]
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Headspace: Leave at least one inch of headspace in the container to allow for vapor

expansion.[8]

Step 2: Labeling of Waste Containers

Proper labeling is a critical safety and regulatory requirement.

The container must be clearly labeled with the words "Hazardous Waste."[8]

The full chemical name, "Allyl Anthranilate," must be written out. Avoid using chemical

formulas or abbreviations.[8]

List the associated hazards: "Irritant," "Combustible."[8]

Date the container when the first drop of waste is added.

Step 3: Segregation of Waste

Due to its chemical incompatibilities, proper segregation is crucial.

Store the allyl anthranilate waste container away from strong oxidizing agents, acids, and

bases.[5][6]

Maintain separate waste streams for different chemical classes to prevent accidental mixing.

[7]

Step 4: Storage in a Satellite Accumulation Area (SAA)

Designate a specific area in the laboratory, such as a chemical fume hood or a designated

cabinet, as a Satellite Accumulation Area (SAA) for hazardous waste.[8]

Keep the waste container in the SAA until it is ready for pickup.[8] The container must remain

closed except when adding waste.[9]

Do not accumulate more than 55 gallons of hazardous waste in your laboratory's SAA.[9]

Step 5: Arranging for Final Disposal
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Allyl anthranilate should not be disposed of down the drain or in regular trash.[9][10]

Evaporation in a fume hood is also not an acceptable method of disposal.[9]

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.[11]

The final disposal method should be in an approved waste disposal plant, which typically

involves incineration or other approved chemical treatment methods.[1]

Emergency Procedures for Spills and Exposures
In the event of a spill or accidental exposure, immediate and appropriate action is critical.

Spill Response:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area and

control access.[11]

Eliminate Ignition Sources: If the spill is significant, remove all sources of ignition.[5][11]

Ventilate: Ensure adequate ventilation.

Absorb: For small spills, use an absorbent material like vermiculite, dry sand, or earth to

contain the liquid.[5][11]

Collect and Dispose: Carefully collect the absorbed material and place it in a sealed, labeled

container for hazardous waste disposal.[5][11]

Decontaminate: Clean the spill area with 60-70% ethanol followed by a soap and water

solution.[5]

For large spills, or if you are unsure how to proceed, contact your institution's EHS department

immediately.[9]

Exposure Response:

Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial

respiration. Seek medical attention.[4]
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Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap

and water. Seek medical attention if irritation persists.[1][4]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.[1][4]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4]

By adhering to these procedures, you contribute to a safer laboratory environment and ensure

the responsible management of chemical waste.
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Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.thegoodscentscompany.com/data/rw1002291.html
https://www.cdhfinechemical.com/images/product/msds/19_1046988231_LINALYLANTHRANILATE-CASNO.7149-26-0-MSDS.pdf
https://www.thegoodscentscompany.com/data/rw1002291.html
https://www.cdhfinechemical.com/images/product/msds/19_1046988231_LINALYLANTHRANILATE-CASNO.7149-26-0-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1046988231_LINALYLANTHRANILATE-CASNO.7149-26-0-MSDS.pdf
https://www.benchchem.com/product/b045369?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045369?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. allyl anthranilate, 7493-63-2 [thegoodscentscompany.com]

2. parchem.com [parchem.com]

3. Allyl anthranilate | C10H11NO2 | CID 24116 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. cdhfinechemical.com [cdhfinechemical.com]

5. ALLYL ANTHRANILATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

6. fishersci.com [fishersci.com]

7. Hazardous Waste Management and Disposal - Montana Tech - Montana Tech - Montana's
Premier STEM University [mtech.edu]

8. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University
[cwu.edu]

9. vumc.org [vumc.org]

10. acs.org [acs.org]

11. nj.gov [nj.gov]

To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of Allyl
Anthranilate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045369/docs#a-comprehensive-guide-to-the-proper-
disposal-of-allyl-anthranilate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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